Cas no 2580251-92-7 (benzyl 3-sulfamoyl-8-oxa-1-azaspiro4.5decane-1-carboxylate)

• Product Name: benzyl 3-sulfamoyl-8-oxa-1-azaspiro4.5decane-1-carboxylate
• CAS No: 2580251-92-7
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 5662323
• PubChem ID: 165889687
• Update Time: 2025-10-22

benzyl 3-sulfamoyl-8-oxa-1-azaspiro4.5decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-sulfamoyl-8-oxa-1-azaspiro[4.5]decane-1-carboxylate
• EN300-27734045
• 2580251-92-7
• benzyl 3-sulfamoyl-8-oxa-1-azaspiro4.5decane-1-carboxylate

• Inchi： 1S/C16H22N2O5S/c17-24(20,21)14-10-16(6-8-22-9-7-16)18(11-14)15(19)23-12-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H2,17,20,21)
• InChI Key： LMJHZTATFJRMAL-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OCC2C=CC=CC=2)C2(CCOCC2)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 354.12494298g/mol
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on benzyl 3-sulfamoyl-8-oxa-1-azaspiro4.5decane-1-carboxylate

Benzyl 3-Sulfamoyl-8-Oxa-1-Azaspiro[4.5]Decane-1-Carboxylate: A Comprehensive Overview

Benzyl 3-sulfamoyl-8-oxa-1-azaspiro[4.5]decane-1-carboxylate, with the CAS number 2580251-92-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom. The structure of this compound is notable for its spiro ring system, which consists of a seven-membered ring fused to an eight-membered ring, creating a unique spatial arrangement that contributes to its biological activity.

The synthesis of benzyl 3-sulfamoyl-8-oxa-1-azaspiro[4.5]decane-1-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving both yield and purity. These improvements are crucial for scaling up production, especially given the compound's potential applications in drug development.

One of the most promising aspects of this compound is its pharmacological profile. Studies have demonstrated that benzyl 3-sulfamoyl-8-oxa-1-azaspiro[4.5]decane-1-carboxylate exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, recent research has explored its role as a modulator of ion channels, which could have implications in the treatment of neurological disorders.

The structural uniqueness of this compound also lends itself to various applications in materials science. The spiro ring system provides a rigid framework that can be utilized in the design of advanced materials with specific mechanical or electronic properties. For instance, derivatives of this compound have been investigated for their potential use in organic electronics, where their ability to conduct electricity could be harnessed in flexible displays and sensors.

In terms of toxicity and safety profiles, preliminary studies suggest that benzyl 3-sulfamoyl-8-oxa-1-azaspiro[4.5]decane-1-carboxylate has a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and potential for clinical use.

Looking ahead, the development of novel analogs and derivatives of this compound holds immense promise for expanding its therapeutic applications. Researchers are actively exploring modifications to the sulfamoyl group and other substituents to enhance bioavailability and efficacy. Additionally, computational modeling techniques are being employed to predict the binding affinities of these analogs to target proteins, accelerating the drug discovery process.

In conclusion, benzyl 3-sulfamoyl-8-oxa-1 azaspiro[4.5]decane 1 carboxylate represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in both therapeutic development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various scientific disciplines.